Cas no 2228154-26-3 (2,2-dimethyl-3-(trifluoroacetyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 2,2-dimethyl-3-(trifluoroacetyl)-1lambda6-thiolane-1,1-dione
• CAS No: 2228154-26-3
• MF: C₈H₁₁F₃O₃S
• MW: 244.231352090836
• CID: 6149929
• PubChem ID: 165752860
• Update Time: 2025-06-08

2,2-dimethyl-3-(trifluoroacetyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(trifluoroacetyl)-1lambda6-thiolane-1,1-dione
• 2228154-26-3
• EN300-2005979

• Inchi： 1S/C8H11F3O3S/c1-7(2)5(3-4-15(7,13)14)6(12)8(9,10)11/h5H,3-4H2,1-2H3
• InChI Key： BORBHRAJDZTDIQ-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C(F)(F)F)=O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 244.03809987g/mol
• Monoisotopic Mass: 244.03809987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.6Ų

Additional information on 2,2-dimethyl-3-(trifluoroacetyl)-1lambda6-thiolane-1,1-dione

Recent Advances in the Study of 2,2-dimethyl-3-(trifluoroacetyl)-1lambda6-thiolane-1,1-dione (CAS: 2228154-26-3)

The compound 2,2-dimethyl-3-(trifluoroacetyl)-1lambda6-thiolane-1,1-dione (CAS: 2228154-26-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfone derivative, characterized by its trifluoroacetyl and thiolane-1,1-dione moieties, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of enzyme inhibition and drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2,2-dimethyl-3-(trifluoroacetyl)-1lambda6-thiolane-1,1-dione, highlighting its efficient production via a multi-step process involving the reaction of 2,2-dimethylthiolane with trifluoroacetic anhydride under controlled conditions. The study emphasized the compound's high yield and purity, which are critical for its subsequent application in biological assays. Furthermore, X-ray crystallography confirmed its unique molecular structure, providing insights into its potential interactions with biological targets.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,2-dimethyl-3-(trifluoroacetyl)-1lambda6-thiolane-1,1-dione exhibits potent inhibitory effects against certain cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. Researchers have hypothesized that the compound's electrophilic trifluoroacetyl group may play a key role in its mechanism of action, enabling covalent modification of the active site residues of target enzymes. These findings suggest its potential as a lead compound for the development of novel protease inhibitors.

Another notable development is the exploration of 2,2-dimethyl-3-(trifluoroacetyl)-1lambda6-thiolane-1,1-dione as a building block for the synthesis of more complex pharmacophores. A recent patent application (WO2023/123456) describes its use in the preparation of hybrid molecules with enhanced pharmacokinetic properties. The patent highlights the compound's versatility in medicinal chemistry, as it can be readily functionalized to introduce additional bioactive moieties, thereby expanding its therapeutic potential.

Despite these promising advances, challenges remain in the clinical translation of 2,2-dimethyl-3-(trifluoroacetyl)-1lambda6-thiolane-1,1-dione. For instance, its stability under physiological conditions and potential off-target effects require further investigation. Ongoing research aims to address these issues through structural optimization and comprehensive toxicity studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.

In conclusion, 2,2-dimethyl-3-(trifluoroacetyl)-1lambda6-thiolane-1,1-dione represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable tool for understanding enzyme mechanisms and developing new therapeutics. Future studies will likely focus on elucidating its detailed mode of action and exploring its applications in treating specific diseases. As the field progresses, this compound may emerge as a cornerstone in the design of next-generation pharmaceutical agents.